Cas no 1270359-61-9 (1-(2-chloroquinolin-3-yl)ethan-1-amine)

• Product Name: 1-(2-chloroquinolin-3-yl)ethan-1-amine
• CAS No: 1270359-61-9
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• CID: 5843231
• PubChem ID: 116985183
• Update Time: 2025-06-12

1-(2-chloroquinolin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroquinolin-3-yl)ethan-1-amine
• 1270359-61-9
• SCHEMBL22198990
• EN300-1986246

• Inchi： 1S/C11H11ClN2/c1-7(13)9-6-8-4-2-3-5-10(8)14-11(9)12/h2-7H,13H2,1H3
• InChI Key： WZKAAQXWAGETQW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)C(C)N

Computed Properties

• Exact Mass: 206.0610761g/mol
• Monoisotopic Mass: 206.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloroquinolin-3-yl)ethan-1-amine

Chemical Profile of 1-(2-chloroquinolin-3-yl)ethan-1-amine (CAS No. 1270359-61-9)

1-(2-chloroquinolin-3-yl)ethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1270359-61-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative features a quinoline core substituted with a chloro group at the 2-position and an amine functional group at the 1-position, linked to an ethyl chain. The unique structural configuration of this molecule imparts distinct chemical properties and biological activities, making it a subject of considerable interest in drug discovery and development.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of a chloro substituent at the 2-position enhances the electrophilicity of the quinoline ring, potentially influencing its interactions with biological targets. Furthermore, the presence of an amine group at the 1-position allows for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in quinoline derivatives as potential therapeutic agents. Studies have demonstrated that modifications to the quinoline core can significantly alter its biological activity. For instance, derivatives with halogen substituents have shown enhanced binding affinity to certain enzymes and receptors. The compound 1-(2-chloroquinolin-3-yl)ethan-1-amine is no exception, and its chemical structure suggests potential applications in modulating various biological pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel drugs. Researchers have been exploring its interactions with enzymes and receptors involved in diseases such as cancer and infectious disorders. Preliminary studies indicate that 1-(2-chloroquinolin-3-yl)ethan-1-amine may exhibit inhibitory effects on specific kinases and other targets relevant to these conditions. These findings are particularly intriguing given the increasing demand for targeted therapies that can selectively modulate disease-causing pathways.

The synthesis of 1-(2-chloroquinolin-3-yl)ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a quinoline precursor, followed by chlorination and subsequent amine introduction. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further exploration of its pharmacological potential.

From a computational chemistry perspective, 1-(2-chloroquinolin-3-yl)ethan-1-amine has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and mode of action. For example, molecular dynamics simulations have revealed that the chloro group and amine moiety play crucial roles in stabilizing interactions with specific protein targets. Such information is invaluable for guiding medicinal chemistry efforts aimed at optimizing the compound's therapeutic efficacy.

The pharmacokinetic properties of 1-(2-chloroquinolin-3-yl)ethan-1-amine are also under investigation to assess its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance are critical determinants of a drug's bioavailability and therapeutic window. Preliminary data suggest that this compound exhibits favorable solubility characteristics, which could enhance its absorption and distribution within the body. However, further studies are needed to fully characterize its pharmacokinetic profile.

In conclusion, 1-(2-chloroquinolin-3-yl)ethan-1-amine (CAS No. 1270359-61-9) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.